Cas no 680572-56-9 (Pongapinnol B)
Pongapinnol B structure
Product Name:Pongapinnol B
CAS No:680572-56-9
MF:C20H16O6
MW:352.337446212769
CID:6767094
Update Time:2024-03-03
Pongapinnol B Chemical and Physical Properties
Names and Identifiers
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- Pongapinnol B
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- Inchi： 1S/C20H16O6/c1-22-12-8-11(9-13(10-12)23-2)18-20(24-3)17(21)15-4-5-16-14(6-7-25-16)19(15)26-18/h4-10H,1-3H3
- InChI Key： RSTRBTNSRVARGB-UHFFFAOYSA-N
- SMILES： C12OC=CC1=C1OC(C3C=C(OC)C=C(OC)C=3)=C(OC)C(C1=CC=2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- XLogP3: 2.387
Pongapinnol B Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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